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The investigation into advanced nuclear reactor designs has identified molten salts as
promising candidates for coolants and fuel carriers, offering enhanced safety and efficiency.
Among these, carbonate salts, and specifically the eutectic mixture of potassium carbonate
(K2COs) and sodium carbonate (Na2COs3), present an alternative to the more commonly studied
fluoride and chloride salts. This guide provides a comparative analysis of the performance
validation of KNaCOs, and its close analogue, the ternary eutectic Li2CO3-Na2C03-K2COs, in
the context of molten salt reactor (MSR) simulations. It aims to equip researchers and scientists
with the necessary data to evaluate its potential.

Executive Summary

Molten carbonate salts, including KNaCOs and its ternary eutectic with Li2COs, offer
advantages such as lower melting points compared to their individual components and
potentially reduced corrosivity over fluoride salts. However, a significant knowledge gap exists,
particularly concerning their neutronic properties, which is a critical factor for reactor core
performance simulations. While thermophysical and some corrosion data are available,
primarily for the ternary Li2CO3-Na2CO3-K2COs mixture, the lack of comprehensive
experimental validation, especially under irradiation, remains a key challenge for the
deployment of carbonate salts in MSRs.

Thermophysical Properties: A Comparative Analysis
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The thermophysical properties of a molten salt are paramount for its function as a heat transfer
medium. Key parameters include melting point, thermal conductivity, heat capacity, density, and
viscosity. Below is a comparison of the available data for a ternary carbonate eutectic salt with
the well-characterized fluoride salts, FLiBe (LiF-BeFz) and FLiNaK (LiF-NaF-KF). Data for a
binary KNaCOs is limited, thus the ternary eutectic is used as a proxy.

Li2CO3-Naz2COs- ) FLiNaK (46.5-11.5-
Property . FLiBe (66-34 mol%)
K2COs (eutectic) 42 mol%)
Melting Point (°C) ~397[1] 459 454
Thermal Conductivity ~0.93 (at 600°C, with
_ ~1.0 (at 700°C) ~0.7-0.9 (at 700°C)
(W/m-K) LiF)[2]
Heat Capacity (J/g-K) ~1.82 (with LiF)[2] ~2.34 ~1.93
_ ~1.99 (at 700°C,
Density (g/cm?3) ) ~1.94 (at 700°C) ~2.0 (at 700°C)
estimated)
. . ~4-6 (at 700°C,
Viscosity (mPa-s) ~5-8 (at 700°C) ~2.5-3.5 (at 700°C)

estimated)

Note: Data for the ternary carbonate salt is less extensive and may have a higher degree of
uncertainty compared to the fluoride salts. The presented values for the carbonate salt are from
a mixture containing LiF, which may influence the properties.

Material Compatibility and Corrosion

Corrosion of structural materials is a major challenge in MSRs. The choice of molten salt has a
significant impact on the longevity of reactor components. Carbonate salts are generally
considered less corrosive than fluoride salts.

Corrosion Observations:

o Carbonate Salts (LINaKCOs): Studies on 316L stainless steel exposed to LINaKCOs molten
salts at 650-700°C have shown the formation of LiFeOz and LiCrO:z as the main corrosion
products. The attack was observed to be heterogeneous.
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» Fluoride Salts (FLiBe, FLiNaK): These salts can be more aggressive towards common
alloys, with corrosion mechanisms often involving the depletion of chromium from the alloy
surface. The corrosion rate is highly dependent on the purity of the salt and the presence of
impurities.

Experimental Protocol for Corrosion Testing:
A typical static corrosion test involves the following steps:

o Sample Preparation: Coupons of the alloy to be tested are machined to specific dimensions,
polished, and cleaned.

e Salt Preparation: The molten salt is purified to remove moisture and other impurities that can
accelerate corrosion. This is often done in an inert atmosphere glovebox.

o Exposure: The alloy coupons are immersed in the molten salt within a sealed crucible,
typically made of a compatible material like graphite or a high-purity ceramic.

o Temperature Control: The crucible is placed in a furnace and held at the desired test
temperature for a specified duration.

o Post-Exposure Analysis: After the exposure period, the coupons are removed, cleaned of
residual salt, and analyzed using techniques such as scanning electron microscopy (SEM),
energy-dispersive X-ray spectroscopy (EDS), and X-ray diffraction (XRD) to characterize the
corrosion products and measure the extent of corrosion.

Neutronic Performance: The Critical Unknown

A fundamental aspect of validating a molten salt for reactor applications is understanding its
interaction with neutrons. This includes the neutron absorption and scattering cross-sections of
the constituent elements. This data is crucial for calculating the neutron economy of the reactor
core, which directly impacts its efficiency and safety.

Current Status:

There is a significant lack of publicly available, evaluated nuclear data for the neutron cross-
sections of potassium, sodium, carbon, and oxygen specifically in a molten carbonate chemical
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environment. While data exists for the individual elements, the chemical binding and motional
effects in the molten salt can influence the thermal neutron scattering cross-sections. This is a
critical knowledge gap that hinders accurate simulation of the performance of KNaCOs in a
molten salt reactor.

Simulation and Validation Workflow

The performance validation of a new molten salt like KNaCOs in MSR simulations follows a
structured workflow. The diagram below illustrates the key stages, highlighting the current data
gap for carbonate salts.
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Caption: Workflow for MSR performance validation highlighting the neutronic data gap.

Experimental Methodologies

Thermophysical Property Measurement:

e Density: The Archimedes method, where the buoyancy of a bob immersed in the molten salt
IS measured, is a common technique.
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« Viscosity: High-temperature viscometers, often of the rotational or falling-ball type, are used.

o Thermal Conductivity: The laser flash method or transient hot-wire technique are employed,
though these can be challenging at high temperatures with corrosive salts.

» Heat Capacity: Differential Scanning Calorimetry (DSC) is a standard method to measure the
heat capacity of molten salts.

Simulation Methodology:

MSR simulations require a multi-physics approach, coupling neutronics, thermal-hydraulics,
and chemical evolution of the salt.

e Neutronics: Monte Carlo codes (e.g., Serpent, MCNP) or deterministic codes are used to
model neutron transport and calculate criticality. These codes require accurate nuclear data
libraries (e.g., ENDF/B).

e Thermal-Hydraulics: Computational Fluid Dynamics (CFD) codes (e.g., OpenFOAM, STAR-
CCM+) are used to model the flow and heat transfer of the molten salt.

e Coupling: The neutronics and thermal-hydraulics codes are coupled to account for the
feedback between temperature, density, and nuclear cross-sections.

Conclusion and Future Outlook

The use of KNaCOs or related carbonate mixtures as a molten salt in reactor applications is an
area with potential, primarily driven by favorable melting points and potentially lower corrosion
rates compared to fluoride salts. However, the lack of comprehensive experimental data,
especially on neutronic properties, is a major impediment to its serious consideration for MSR
designs.

Recommendations for Future Research:

» Experimental Measurement of Thermophysical Properties: A focused effort is needed to
accurately measure the thermophysical properties of the binary KNaCOs eutectic mixture
over a wide range of temperatures.
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o Comprehensive Corrosion Studies: Long-term corrosion studies with candidate structural
materials under representative MSR conditions (temperature gradients, irradiation) are
essential.

e Neutronic Data Evaluation: The most critical need is the experimental determination and
evaluation of neutron absorption and scattering cross-sections for molten carbonate salts.
This will require dedicated experiments at nuclear research facilities.

 Integrated Simulation and Validation: Once sufficient experimental data is available,
integrated multi-physics simulations can be performed and validated against experimental
benchmarks to provide a reliable assessment of KNaCOs's performance in an MSR.

Until these fundamental data are available, the performance validation of KNaCOs in molten
salt reactor simulations will remain speculative. The diagrams below illustrate the logical
relationship for salt selection and the current validation status.
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Caption: Logical flow for selecting a suitable molten salt candidate for MSRs.
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Caption: Current validation status for KNaCO3 in MSR applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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